Cas no 609-36-9 (pyrrolidine-2-carboxylic acid)

pyrrolidine-2-carboxylic acid structure
pyrrolidine-2-carboxylic acid structure
Product Name:pyrrolidine-2-carboxylic acid
CAS No:609-36-9
MF:C5H9NO2
MW:115.130461454391
MDL:MFCD00005250
CID:38802
PubChem ID:614
Update Time:2025-04-18

pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine-2-carboxylic acid
    • ProlinePyrrolidinecarboxylicacid
    • H-DL-Pro-OH~(+/-)-Pyrrolidine-2-carboxylic acid
    • H-DL-Pro-OH
    • (+/-)-PYRROLIDINE-2-CARBOXYLIC ACID
    • DL-Proline
    • PROLINE, DL-(RG)
    • (±)Pyrrolidine-2-carboxylic acid
    • 2-Pyrrolidine carboxylic acid
    • Proline, DL-
    • proline
    • Hpro
    • L-Proline, homopolymer
    • D-Pyrrolidine-2-carboxylic acid
    • NSC97923
    • Prolin
    • ONIBWKKTOPOVIA-UHFFFAOYSA-N
    • Proline DL-form
    • Poly(L-proline)
    • Poly(DL-proline)
    • laevo-proline
    • proline;
    • DL proline
    • D,L-proline
    • Proline #
    • d,1-proline
    • CCCu
    • DL-Proline,(S)
    • PubChem20
    • pyrrolidine-2-carboxylic acid;DL-Proline
    • pyrrolidine-2-carboxylic acid
    • MDL: MFCD00005250
    • Inchi: 1S/C5H9NO2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)
    • InChI Key: ONIBWKKTOPOVIA-UHFFFAOYSA-N
    • SMILES: [O-]C(C1CCC[NH2+]1)=O
    • BRN: 80809

Computed Properties

  • Exact Mass: 115.06337
  • Monoisotopic Mass: 115.063329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -2.5
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1808 (rough estimate)
  • Melting Point: 208 °C (dec.) (lit.)
  • Boiling Point: 252.2℃ at 760 mmHg
  • Flash Point: 252.2 °C at 760 mmHg
  • Refractive Index: 1.4538 (estimate)
  • Water Partition Coefficient: dissolution
  • PSA: 49.33
  • LogP: 0.15180
  • Merck: 7780
  • Solubility: Not available

pyrrolidine-2-carboxylic acid Security Information

pyrrolidine-2-carboxylic acid Customs Data

  • HS CODE:29339990

pyrrolidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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609-36-9 98%
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£10.00 2022-02-28
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HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
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$ 74.00 2023-09-06
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pyrrolidine-2-carboxylic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:609-36-9)DL-Proline
Order Number:LE16243
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:609-36-9)DL-Proline
Order Number:sfd9091
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:609-36-9)DL-Proline
LE16243
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:609-36-9)DL-Proline
sfd9091
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email